Cas no 139003-76-2 (ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate)

• Product Name: ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate
• CAS No: 139003-76-2
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 1258503
• PubChem ID: 15721675
• Update Time: 2025-05-23

ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 4-amino-2,5-dihydro-5,5-dimethyl-2-oxo-, ethylester
• Ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate
• GS-0644
• Ethyl4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate
• AKOS006322342
• 139003-76-2
• CS-0334263
• ethyl 4-amino-5,5-dimethyl-2-oxofuran-3-carboxylate
• F2199-0346
• ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate

• Inchi： 1S/C9H13NO4/c1-4-13-7(11)5-6(10)9(2,3)14-8(5)12/h4,10H2,1-3H3
• InChI Key： CFMOKKWBHJMLGR-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=C(C1(C)C)N)=O

Computed Properties

• Exact Mass: 199.08449
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate

Ethyl 4-Amino-5,5-Dimethyl-2-Oxo-2,5-Dihydrofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate (CAS No. 139003-76-2) is a versatile organic compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a dihydrofuran ring system and an ethyl ester group. The presence of the amino group (-NH₂) and the ketone group (C=O) within its molecular framework makes it highly reactive and suitable for a wide range of chemical transformations. Recent studies have highlighted its potential in drug discovery, agricultural chemistry, and industrial synthesis.

The dihydrofuran ring system in ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate is a key structural feature that contributes to its stability and reactivity. This five-membered ring contains one oxygen atom and two double bonds, making it a cyclic ketone. The dimethyl substituents on the ring further enhance its stability by providing steric protection to the reactive groups. The amino group attached to the ring adds functionality, enabling the compound to participate in nucleophilic reactions and hydrogen bonding interactions.

Recent research has focused on the synthesis of ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate through various routes. One prominent method involves the condensation of aldehydes with amino acids or their derivatives. This approach leverages the reactivity of the amino group to form imine intermediates, which can then undergo cyclization to yield the desired product. Another innovative method utilizes enzymatic catalysis to achieve higher yields and selectivity in the synthesis process.

The applications of ethyl 4-amino-5,5-dimethyl-2-oxo-2,5-dihydrofuran-3-carboxylate are diverse and expanding rapidly. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various diseases. For instance, recent studies have demonstrated its role in developing anti-inflammatory agents and anticancer drugs due to its ability to modulate cellular signaling pathways. In agricultural chemistry, it has been explored as a component in herbicides and fungicides due to its unique chemical properties.

Moreover, ethyl 4-amino-5,5-dimethyl-2 oxo 2 5 dihydrofuran 3 carboxylate has shown promise in industrial applications such as polymer synthesis and material science. Its ability to undergo polymerization under specific conditions makes it a valuable building block for creating novel materials with tailored properties. Recent advancements in green chemistry have also highlighted its potential as a sustainable alternative to traditional synthetic methods.

In terms of environmental impact, ethyl 4-amino -5 dimethyl -2 oxo -2 5 dihydrofuran -3 carboxylate has been studied for its biodegradability and toxicity profiles. Research indicates that it exhibits low toxicity towards aquatic organisms under controlled conditions, making it a safer option for certain industrial applications. However, further studies are required to fully understand its long-term environmental effects.

Looking ahead, the development of more efficient synthetic routes for ethyl 4-amino -5 dimethyl -2 oxo -2 5 dihydrofuran -3 carboxylate remains a key area of research. Scientists are exploring the use of microwave-assisted synthesis and continuous-flow reactors to improve reaction yields and reduce production costs. Additionally, there is growing interest in exploiting this compound's properties for advanced materials such as stimuli-responsive polymers and nanomaterials.

In conclusion, ethyl 4-amino -5 dimethyl -2 oxo -2 5 dihydrofuran -3 carboxylate (CAS No.13900376) is a multifaceted compound with immense potential across various industries. Its unique structure enables it to participate in diverse chemical reactions while offering opportunities for innovative applications in drug discovery, agriculture, and materials science. As research continues to uncover new aspects of this compound's properties and uses